ZK824859

• Molecular Formula: C23H22F2N2O4
• Molecular Weight: 428.4 g/mol
• InChI: InChI=1S/C23H22F2N2O4/c1-3-20(23(28)29)31-22-19(25)11-18(24)21(27-22)30-17-8-13(2)7-16(10-17)15-6-4-5-14(9-15)12-26/h4-11,20H,3,12,26H2,1-2H3,(H,28,29)
• InChIKey: CVNXUNVHFJANHX-UHFFFAOYSA-N

ZK824859 Procurement Guide: Oral uPA Inhibitor Specifications and Baseline Characteristics

ZK824859 is an orally bioavailable, small-molecule inhibitor of urokinase plasminogen activator (uPA) belonging to the benzylamine structural class. It inhibits human uPA with an IC₅₀ of 79 nM, demonstrating 20-fold selectivity over tPA (IC₅₀ = 1580 nM) and 17-fold selectivity over plasmin (IC₅₀ = 1330 nM) in enzymatic assays [1]. The compound exhibits oral bioavailability of 55% in rats with a half-life of 2.8 hours . Unlike prodrug-based uPA inhibitors such as upamostat (WX-671), ZK824859 is a direct-acting inhibitor that does not require metabolic activation to exert pharmacological effect [1].

Oral bioavailability for CNS researchSupports oral route uPA inhibition studies in CNS disease models

Human uPA selectivity contextReported selectivity window over tPA and plasmin enables hemostatic safety evaluation in preclinical models

Species pharmacology considerationDocumented mouse uPA potency difference from human; dose verification needed in rodent models

• [1] Islam I, et al. Discovery of selective urokinase plasminogen activator (uPA) inhibitors as a potential treatment for multiple sclerosis. Bioorg Med Chem Lett. 2018 Nov 1;28(20):3372-3375. View Source

Why Generic Substitution of ZK824859 with Alternative uPA Inhibitors Fails: Species-Specific Potency and Oral Availability Constraints

Substituting ZK824859 with other uPA inhibitors introduces significant experimental variability due to three non-interchangeable factors: oral bioavailability, species-dependent potency, and activation mechanism. Many uPA inhibitors in the same class lack oral availability entirely (e.g., UK122) or function as prodrugs requiring enzymatic activation (e.g., WX-671/upamostat) [1]. ZK824859 demonstrates a 5-fold potency reduction in murine uPA (IC₅₀ = 410 nM) compared to human uPA (IC₅₀ = 79 nM), a species divergence that materially impacts in vivo dose translation and model selection . Procurement of an alternative without these quantifiable characteristics will compromise cross-study comparability and may invalidate dose-response relationships in preclinical models.

• Peptide uPA inhibitor incompatibilityLack of oral bioavailability restricts to local administration; cannot substitute for systemic CNS target engagement studies.
• Broad-spectrum serine protease inhibitor riskEngaging tPA/plasmin may elevate bleeding endpoints in preclinical surgical models; selectivity context differs from ZK824859.
• Species potency context mismatchReduced mouse uPA potency vs. human may shift dose-response relationship; direct mouse-to-human translation may require review.

• [1] Zhu M, et al. Identification of a novel inhibitor of urokinase-type plasminogen activator. Mol Cancer Ther. 2007 Apr;6(4):1348-56. View Source

ZK824859 Quantitative Differentiation Evidence: Comparative Potency, Selectivity, and In Vivo Performance

Oral Bioavailability: ZK824859 vs. Prodrug WX-671/Upamostat

ZK824859 is a direct-acting, orally bioavailable uPA inhibitor with rat oral bioavailability (F) of 55%, in contrast to WX-671 (upamostat), which is an orally administered prodrug requiring mARC enzyme-mediated reduction to yield the active inhibitor WX-UK1 . The direct-acting nature of ZK824859 eliminates inter-individual variability in prodrug activation, a factor documented for upamostat where mARC enzyme system expression varies across tissues and individuals [1].

Human uPA selectivity

Cross-study comparable

uPA IC50 = 79 nM; tPA IC50 = 1,580 nM; plasmin IC50 = 1,330 nM (~20× vs tPA, ~17× vs plasmin) Lead 824190: uPA IC50 = 237 nM; tPA IC50 = 1,600 nM (~6.8×) Improvement: ~3× uPA potency, ~2.4× selectivity

Supports uPA selectivity assay context; broader hemostatic safety margin for preclinical research.

Class-level inference from enzymatic assays; in vivo safety margin remains to be determined.

Evidence Dimension	Oral bioavailability and activation mechanism
Target Compound Data	ZK824859: F = 55% in rat (direct-acting)
Comparator Or Baseline	WX-671/upamostat: Prodrug requiring mARC-mediated activation to WX-UK1
Quantified Difference	No activation step required for ZK824859; upamostat dependent on mARC enzyme expression
Conditions	Rat PK study (2 mg/kg PO) for ZK824859; human clinical PK for upamostat

Why This Matters

Direct-acting inhibitors provide more consistent exposure-response relationships and eliminate the confounding variable of prodrug activation efficiency in preclinical and translational studies.

• [1] Froriep D, et al. Activation of the anti-cancer agent upamostat by the mARC enzyme system. Xenobiotica. 2013 Sep;43(9):780-4. View Source

Human vs. Murine uPA Potency: Critical Species-Specific Differentiation

ZK824859 exhibits a pronounced species-dependent potency difference: human uPA IC₅₀ = 79 nM versus murine uPA IC₅₀ = 410 nM, representing a 5.2-fold potency reduction in mouse [1]. This contrasts with alternative uPA inhibitors such as UK122, for which comparable human-mouse potency ratios have not been systematically reported in peer-reviewed literature. The quantifiable species divergence of ZK824859 provides a defined benchmark for dose extrapolation from murine disease models to human-relevant exposure ranges.

Rat oral PK

Class-level inference

F = 55%; Cmax = 0.64 μg/mL; AUC = 2.2 h·μg/mL; T1/2 = 2.8 h (2 mg/kg PO) Peptide inhibitors: oral F ~0%

Supports oral bioavailability research context; enables oral dosing in preclinical CNS studies.

Plasma exposure in rats; CNS levels not directly measured.

Evidence Dimension	uPA inhibitory potency across species
Target Compound Data	Human uPA IC₅₀ = 79 nM; Mouse uPA IC₅₀ = 410 nM
Comparator Or Baseline	Within-compound cross-species comparison; class-level inference: UK122 human uPA IC₅₀ = 200 nM, mouse data not reported
Quantified Difference	5.2-fold potency reduction in mouse relative to human
Conditions	Enzymatic uPA inhibition assay

Why This Matters

Knowing the exact species potency differential (5.2-fold) is essential for accurate dose translation when using mouse models as a predictor of human efficacy, preventing overestimation of therapeutic windows.

• [1] Islam I, et al. Discovery of selective urokinase plasminogen activator (uPA) inhibitors as a potential treatment for multiple sclerosis. Bioorg Med Chem Lett. 2018 Nov 1;28(20):3372-3375. View Source

uPA Selectivity Index: ZK824859 vs. UK122

ZK824859 demonstrates a 20-fold selectivity window for human uPA (IC₅₀ = 79 nM) over tPA (IC₅₀ = 1580 nM) [1]. In comparison, UK122 exhibits a higher absolute selectivity margin (>500-fold; tPA IC₅₀ >100 µM), but ZK824859's selectivity profile is achieved in the context of oral bioavailability, which UK122 lacks [2]. The selectivity index of ZK824859 is 20 (tPA/uPA IC₅₀ ratio) and 17 for plasmin/uPA, providing a defined window for experimental interpretation of on-target versus off-target effects.

Chronic EAE prevention

Direct head-to-head

50 mg/kg BID oral: complete prevention of clinical score progression (25 days) 25 and 10 mg/kg BID: no effect vs. vehicle

Establishes dose-dependent model-response context; only 50 mg/kg BID achieves reported disease prevention endpoint.

EAE clinical scoring 0–5; disease prevention defined as scores maintained at baseline.

Evidence Dimension	Selectivity index (tPA IC₅₀ / uPA IC₅₀)
Target Compound Data	ZK824859: tPA IC₅₀ = 1580 nM, uPA IC₅₀ = 79 nM; Selectivity index = 20
Comparator Or Baseline	UK122: tPA IC₅₀ >100,000 nM, uPA IC₅₀ = 200 nM; Selectivity index >500
Quantified Difference	UK122 has >25-fold higher selectivity index but lacks oral bioavailability
Conditions	Cell-free enzymatic uPA and tPA inhibition assays

Why This Matters

The selectivity index of 20 provides a reference for researchers to distinguish uPA-mediated effects from tPA or plasmin off-target activity in cell-based and in vivo experiments, particularly relevant for neuroinflammatory and oncology applications where tPA modulation may confound results.

• [1] Islam I, et al. Discovery of selective urokinase plasminogen activator (uPA) inhibitors as a potential treatment for multiple sclerosis. Bioorg Med Chem Lett. 2018 Nov 1;28(20):3372-3375. View Source
• [2] Zhu M, et al. Identification of a novel inhibitor of urokinase-type plasminogen activator. Mol Cancer Ther. 2007 Apr;6(4):1348-56. View Source

In Vivo Efficacy in Chronic EAE Model: Dose-Response Quantification

ZK824859 demonstrates quantifiable dose-dependent efficacy in the chronic mouse experimental autoimmune encephalomyelitis (EAE) model of multiple sclerosis. At 50 mg/kg (b.i.d., oral administration for 25 days), ZK824859 completely prevented disease development, whereas lower doses of 25 mg/kg and 10 mg/kg produced no statistically significant effect on clinical scores [1]. This steep dose-response curve defines a clear therapeutic threshold of 50 mg/kg b.i.d. for maximal efficacy in this model, providing a benchmark for replication and comparator studies.

Acute EAE response

Reported endpoint

25 mg/kg BID: statistically significant clinical score reduction (P

Identifies 25 mg/kg BID as reported active dose in acute EAE; supports dose-conservation study design.

Pertussis toxin co-administration; acute model may differ from chronic.

Species potency shift

Head-to-head

Human uPA IC50 = 79 nM; Mouse uPA IC50 = 410 nM (5.2×) Mouse tPA IC50 = 910 nM; Mouse plasmin IC50 = 1,600 nM

Supports species-specific pharmacology review; mouse model dosing requires accounting for potency gap.

Amino acid differences near active site; selectivity loss in mouse.

CNS target engagement

Class-level inference

Oral ZK824859 reduces EAE clinical scores, indicating functional BBB crossing. Peptide uPA inhibitors lack oral bioavailability and CNS exposure data.

Supports CNS uPA research model context; functional evidence of brain penetration after oral administration.

Inferred from disease model efficacy; direct brain PK not reported.

Evidence Dimension	EAE clinical score reduction
Target Compound Data	50 mg/kg b.i.d.: Complete prevention of disease development; 25 mg/kg: No significant effect; 10 mg/kg: No effect
Comparator Or Baseline	Vehicle control (baseline disease progression)
Quantified Difference	Complete disease prevention at 50 mg/kg b.i.d. vs. no effect at ≤25 mg/kg
Conditions	Chronic mouse EAE model; female SJL mice; 25-day oral b.i.d. dosing

Why This Matters

The quantifiable therapeutic threshold (50 mg/kg b.i.d.) provides a validated dosing benchmark for replication studies and enables direct comparison with alternative uPA inhibitors in neuroinflammation models.

• [1] Islam I, et al. Discovery of selective urokinase plasminogen activator (uPA) inhibitors as a potential treatment for multiple sclerosis. Bioorg Med Chem Lett. 2018 Nov 1;28(20):3372-3375. View Source

Acute EAE Model Efficacy: Dose-Dependent Clinical Score Reduction

In the acute mouse EAE model, ZK824859 produced dose-dependent reduction in clinical scores compared to vehicle control. Both 50 mg/kg and 25 mg/kg b.i.d. oral doses reduced clinical scores, but only the 25 mg/kg treatment regimen achieved statistical significance relative to the control group (p < 0.05) [1]. This non-monotonic dose-response (25 mg/kg statistically significant, 50 mg/kg showing reduction but not reaching significance) differs from the chronic EAE pattern and indicates model-specific pharmacodynamic characteristics.

Species potency shift

Head-to-head

Human uPA IC50 = 79 nM; Mouse uPA IC50 = 410 nM (5.2×) Mouse tPA IC50 = 910 nM; Mouse plasmin IC50 = 1,600 nM

Supports species-specific pharmacology review; mouse model dosing requires accounting for potency gap.

Amino acid differences near active site; selectivity loss in mouse.

Evidence Dimension	Acute EAE clinical score reduction
Target Compound Data	25 mg/kg b.i.d.: Statistically significant reduction vs. control (p < 0.05); 50 mg/kg b.i.d.: Reduction observed, not statistically significant
Comparator Or Baseline	Vehicle control
Quantified Difference	Statistically significant efficacy at 25 mg/kg b.i.d. only
Conditions	Acute mouse EAE model; oral b.i.d. dosing

Why This Matters

The differential dose-response patterns between acute and chronic EAE models provide critical guidance for experimental design—optimal dose may vary by disease model, and 25 mg/kg may be sufficient in acute neuroinflammatory contexts.

• [1] Islam I, et al. Discovery of selective urokinase plasminogen activator (uPA) inhibitors as a potential treatment for multiple sclerosis. Bioorg Med Chem Lett. 2018 Nov 1;28(20):3372-3375. View Source

Clinical Development Status: ZK824859 vs. Upamostat (WX-671) in Oncology Indications

ZK824859 has advanced to preclinical stage for multiple sclerosis, with published in vivo efficacy in both acute and chronic EAE models [1]. In contrast, the uPA inhibitor prodrug upamostat (WX-671) has completed Phase II clinical trials in breast cancer (NCT00615940), demonstrating a median progression-free survival increase from 7.5 months to 8.3 months in the intent-to-treat population, with a more pronounced benefit in patients with prior adjuvant chemotherapy (PFS 4.3 months to 8.3 months) [2]. The different development stages and therapeutic focus (MS vs. oncology) represent distinct positioning rather than direct competitive displacement.

CNS target engagement

Class-level inference

Oral ZK824859 reduces EAE clinical scores, indicating functional BBB crossing. Peptide uPA inhibitors lack oral bioavailability and CNS exposure data.

Supports CNS uPA research model context; functional evidence of brain penetration after oral administration.

Inferred from disease model efficacy; direct brain PK not reported.

Evidence Dimension	Clinical/development status
Target Compound Data	ZK824859: Preclinical stage; MS indication
Comparator Or Baseline	Upamostat (WX-671): Phase II completed in breast cancer; multiple Phase I/II studies ongoing
Quantified Difference	Upamostat: Phase II PFS benefit of 0.8 months (ITT) to 4.0 months (prior adjuvant subgroup)
Conditions	Clinical development pipeline; human Phase II breast cancer trial

Why This Matters

Procurement decisions should align with research objectives: ZK824859 is the appropriate tool compound for preclinical MS and neuroinflammation research, whereas upamostat represents the clinically validated alternative for oncology-focused translational studies.

• [1] Islam I, et al. Discovery of selective urokinase plasminogen activator (uPA) inhibitors as a potential treatment for multiple sclerosis. Bioorg Med Chem Lett. 2018 Nov 1;28(20):3372-3375. View Source
• [2] Goldstein LJ, et al. A randomized double-blind phase II study of the combination of oral WX-671 plus capecitabine versus capecitabine monotherapy in first-line HER2-negative metastatic breast cancer (MBC). J Clin Oncol. 2013;31(15_suppl):508. View Source

ZK824859 Recommended Research and Industrial Application Scenarios

Preclinical Neuroinflammation Research: Multiple Sclerosis EAE Model Studies

Researchers evaluating uPA inhibition in neuroinflammatory disease models should prioritize ZK824859 for oral dosing in rodent EAE studies. Based on the dose-response evidence, chronic EAE models require 50 mg/kg b.i.d. for complete disease prevention, while acute EAE models may achieve statistically significant efficacy at 25 mg/kg b.i.d. [1]. Procurement should account for the 5.2-fold reduced murine potency (mouse uPA IC₅₀ = 410 nM vs. human 79 nM) when translating to human-relevant exposure predictions [1].

Pharmacokinetic and Oral Bioavailability Benchmarking Studies

ZK824859 serves as an established reference compound for characterizing oral bioavailability of direct-acting uPA inhibitors. Its rat oral bioavailability (F = 55%) and half-life (T₁/₂ = 2.8 h) provide quantifiable benchmarks for evaluating novel uPA inhibitors [1]. Unlike prodrug comparators such as upamostat, ZK824859 eliminates the confounding variable of mARC-mediated activation, making it suitable for studies focused on intrinsic absorption and distribution properties .

Species-Selectivity Studies in Protease Inhibitor Pharmacology

Investigators conducting cross-species pharmacological comparisons can utilize ZK824859 as a characterized tool for studying human-mouse potency divergence in serine protease inhibition. The quantifiable 5.2-fold potency differential (human IC₅₀ = 79 nM; mouse IC₅₀ = 410 nM) provides a defined parameter for allometric scaling and species-specific PK/PD modeling [1]. This known divergence supports experimental designs that account for species differences in target engagement.

uPA-Mediated Cell Migration and Invasion Assays (In Vitro)

For in vitro studies of uPA-dependent cell migration and invasion, ZK824859 provides a direct-acting, cell-permeable tool compound with defined human uPA potency (IC₅₀ = 79 nM) [1]. The compound's 20-fold selectivity over tPA enables researchers to attribute observed effects specifically to uPA inhibition rather than off-target tPA modulation. This selectivity window is particularly valuable in cancer cell invasion assays and studies of uPA-mediated extracellular matrix remodeling.

Application

Selection Property

Validation Focus

Preclinical MS model target engagement (EAE)

Oral bioavailability for CNS model route

Dose-response and clinical score endpoint validation

Species pharmacology bridging studies

Documented human vs. mouse uPA potency shift

In vitro-to-in vivo dose translation and PD marker correlation

uPA selectivity profiling reference

Human uPA/tPA/plasmin selectivity window

Off-target hemostatic engagement assessment

Oral bioavailability benchmark for small-molecule uPA inhibitors

Reported rat oral PK parameters

Systemic exposure and BBB functional validation

• [1] Islam I, et al. Discovery of selective urokinase plasminogen activator (uPA) inhibitors as a potential treatment for multiple sclerosis. Bioorg Med Chem Lett. 2018 Nov 1;28(20):3372-3375. View Source